![molecular formula C10H7F3N2 B6158428 4-[4-(trifluoromethyl)phenyl]-1H-pyrazole CAS No. 497946-98-2](/img/no-structure.png)
4-[4-(trifluoromethyl)phenyl]-1H-pyrazole
Overview
Description
4-[4-(Trifluoromethyl)phenyl]-1H-pyrazole, commonly referred to as 4-TFMP, is a heterocyclic organic compound with a pyrazole ring structure. It is a colorless, crystalline solid with a melting point of 142-144°C and a boiling point of 270-272°C. It is soluble in organic solvents such as ethanol, acetone, and chloroform, and is insoluble in water. 4-TFMP is used in a variety of applications, including as a starting material for the synthesis of pharmaceuticals and other organic compounds, as a reagent in organic reactions, and as an intermediate in the production of other organic compounds.
Scientific Research Applications
4-TFMP has a number of applications in scientific research. It is used in the synthesis of pharmaceuticals and other organic compounds, as a reagent in organic reactions, and as an intermediate in the production of other organic compounds. It is also used in the synthesis of heterocyclic compounds, such as pyrazoles and pyrimidines. In addition, it is used in the synthesis of polymers, dyes, and catalysts, and in the preparation of photochromic materials.
Mechanism of Action
The mechanism of action of 4-TFMP is not well understood. However, it is believed to act as an electron-rich aromatic compound, which can interact with other electron-rich molecules to form stable complexes. It is also believed to act as a Lewis acid, which can catalyze a variety of organic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-TFMP are not well understood. However, it is believed to be non-toxic, and is not known to have any adverse effects on humans or other animals.
Advantages and Limitations for Lab Experiments
4-TFMP has several advantages for laboratory experiments. It is a relatively stable compound, and can be stored at room temperature for extended periods of time. It is also soluble in a variety of organic solvents, making it easy to work with. Furthermore, it is relatively inexpensive, making it a cost-effective reagent for laboratory experiments.
However, there are some limitations to using 4-TFMP in laboratory experiments. It is not soluble in water, which can make it difficult to use in aqueous systems. In addition, it can react with other compounds, so it is important to store it away from other reagents.
Future Directions
There are a number of potential future directions for research involving 4-TFMP. These include further investigations into its mechanism of action, its biochemical and physiological effects, and its applications in organic synthesis and catalysis. Additionally, further studies could be conducted to explore its potential use in the synthesis of pharmaceuticals and other organic compounds, as well as its potential uses in the preparation of photochromic materials. Finally, further research could be conducted to explore the potential uses of 4-TFMP in the production of polymers, dyes, and catalysts.
Synthesis Methods
4-TFMP can be synthesized by a variety of methods, including the Hofmann rearrangement, the Wittig reaction, the Ullmann reaction, and the Heck reaction. The Hofmann rearrangement involves the conversion of an amide to a nitrile and then to an isocyanate, which is then hydrolyzed to the desired product. The Wittig reaction involves the reaction of a phosphonium salt with an aldehyde or ketone to form an alkene. The Ullmann reaction involves the reaction of an aryl halide with an aryl or alkenyl halide in the presence of copper to form a biaryl compound. The Heck reaction involves the reaction of an alkenyl halide with an aryl halide in the presence of palladium to form a biaryl compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[4-(trifluoromethyl)phenyl]-1H-pyrazole involves the reaction of 4-(trifluoromethyl)benzaldehyde with hydrazine hydrate to form 4-(trifluoromethyl)phenylhydrazine. This intermediate is then reacted with ethyl acetoacetate to form the final product, 4-[4-(trifluoromethyl)phenyl]-1H-pyrazole.", "Starting Materials": [ "4-(trifluoromethyl)benzaldehyde", "hydrazine hydrate", "ethyl acetoacetate" ], "Reaction": [ "Step 1: React 4-(trifluoromethyl)benzaldehyde with hydrazine hydrate in ethanol at reflux temperature to form 4-(trifluoromethyl)phenylhydrazine.", "Step 2: Add ethyl acetoacetate to the reaction mixture and reflux for several hours.", "Step 3: Cool the reaction mixture and filter the solid product.", "Step 4: Recrystallize the product from ethanol to obtain pure 4-[4-(trifluoromethyl)phenyl]-1H-pyrazole." ] } | |
CAS RN |
497946-98-2 |
Molecular Formula |
C10H7F3N2 |
Molecular Weight |
212.2 |
Purity |
95 |
Origin of Product |
United States |
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